Cas no 221148-61-4 (Aristophyllide A; 5',12'-Diepimer)

• Product Name: Aristophyllide A; 5',12'-Diepimer
• CAS No: 221148-61-4
• MF: C₃₂H₃₁NO₈
• MW: 557.59044957161
• CID: 6656724
• Update Time: 2024-03-02

Aristophyllide A; 5',12'-Diepimer Chemical and Physical Properties

Names and Identifiers

• Aristophyllide B
• Aristophyllide A; 5',12'-Diepimer

• Inchi： 1S/C32H31NO8/c1-6-32(4)12-8-9-20(29(32)18(2)16-34)13-19(3)41-31(35)23-15-26-30(40-17-39-26)28-21-10-7-11-25(38-5)22(21)14-24(27(23)28)33(36)37/h6-7,9-11,14-16,19,29H,1-2,8,12-13,17H2,3-5H3
• InChI Key： XXQZGCCUBVSBKJ-UHFFFAOYSA-N
• SMILES： COC1C2C=C([N+](=O)[O-])C3C(C=2C=CC=1)=C1C(OCO1)=CC=3C(OC(CC1C(C(C=O)=C)C(C=C)(C)CCC=1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• XLogP3: 3.652

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives